Cas no 2174001-27-3 (rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine)
2174001-27-3 structure
Product Name:rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine
CAS No:2174001-27-3
MF:C7H13NO2
MW:143.183622121811
CID:5774811
PubChem ID:124383528
Update Time:2023-11-25
rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1588069
- 2174001-27-3
- rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
- rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine
-
- Inchi: 1S/C7H13NO2/c1-2-8-5-7-6(1)9-3-4-10-7/h6-8H,1-5H2/t6-,7-/m0/s1
- InChI Key: ILUCEYQSSPPTTB-BQBZGAKWSA-N
- SMILES: O1CCO[C@H]2CNCC[C@H]12
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 30.5Ų
rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1588069-0.05g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-0.1g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-0.25g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-0.5g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-1.0g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-2.5g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-5.0g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-10.0g |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1588069-50mg |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 50mg |
$1188.0 | 2023-09-23 | ||
| Enamine | EN300-1588069-100mg |
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine |
2174001-27-3 | 100mg |
$1244.0 | 2023-09-23 |
rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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